1-benzothiophen-5-ylmethanesulfonyl chloride
Overview
Description
1-benzothiophen-5-ylmethanesulfonyl chloride is a chemical compound with the molecular formula C8H5ClO2S2 and a molecular weight of 232.71 g/mol . It is a derivative of benzothiophene, a heterocyclic compound containing a sulfur atom. This compound is known for its reactivity and is used in various chemical reactions and applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-benzothiophen-5-ylmethanesulfonyl chloride typically involves the sulfonylation of benzothiophene derivatives. . The reaction conditions often require controlled temperatures and the use of solvents such as dichloromethane to facilitate the reaction.
Industrial Production Methods
Industrial production of this compound may involve large-scale sulfonylation processes using automated reactors. The process ensures high yield and purity of the compound, which is essential for its applications in various industries .
Chemical Reactions Analysis
Types of Reactions
1-benzothiophen-5-ylmethanesulfonyl chloride undergoes several types of chemical reactions, including:
Substitution Reactions: The compound can participate in nucleophilic substitution reactions where the sulfonyl chloride group is replaced by other nucleophiles.
Oxidation and Reduction: It can undergo oxidation to form sulfonic acids or reduction to form sulfinic acids.
Coupling Reactions: The compound can be used in coupling reactions to form more complex molecules.
Common Reagents and Conditions
Nucleophilic Substitution: Common reagents include amines,
Properties
Molecular Formula |
C9H7ClO2S2 |
|---|---|
Molecular Weight |
246.7 g/mol |
IUPAC Name |
1-benzothiophen-5-ylmethanesulfonyl chloride |
InChI |
InChI=1S/C9H7ClO2S2/c10-14(11,12)6-7-1-2-9-8(5-7)3-4-13-9/h1-5H,6H2 |
InChI Key |
VBIGUAGJUJGFCX-UHFFFAOYSA-N |
SMILES |
C1=CC2=C(C=CS2)C=C1CS(=O)(=O)Cl |
Canonical SMILES |
C1=CC2=C(C=CS2)C=C1CS(=O)(=O)Cl |
Origin of Product |
United States |
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